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Compound of Interest

Compound Name: Thp-peg24-thp

Cat. No.: B11937553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Thp-peg24-thp linker is a chemical entity featuring a long-chain polyethylene glycol (PEG)

core flanked by two tetrahydropyranyl (THP) protecting groups. PEG linkers are integral to

modern drug development, particularly in the fields of Antibody-Drug Conjugates (ADCs) and

Proteolysis Targeting Chimeras (PROTACs). The incorporation of a PEG chain enhances the

solubility, stability, and pharmacokinetic properties of the conjugated molecules.[1][2][3][4] The

THP groups serve as acid-labile protecting groups for terminal hydroxyl functionalities.

Understanding the solubility of this linker in various solvents is critical for its effective handling,

purification, and conjugation to molecules of interest.

Physicochemical Properties
Property Value Source

Molecular Formula C₅₉H₁₁₆O₂₆ [5]

Molecular Weight 1241.54 g/mol

Appearance

Inferred to be a viscous oil or

waxy solid at room

temperature
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Predicted Solubility of Thp-peg24-thp
Quantitative solubility data for the Thp-peg24-thp linker is not readily available in the public

domain. However, based on the general characteristics of its constituent parts—a long

hydrophilic PEG chain and lipophilic THP ends—a qualitative prediction of its solubility can be

made. Polyethylene glycol itself is highly soluble in water and a range of organic solvents. The

THP group is generally soluble in organic solvents. Therefore, the overall solubility will be a

balance of these properties.

For similar but smaller THP-PEG linkers, solubility has been noted in solvents such as Dimethyl

Sulfoxide (DMSO), Dichloromethane (DCM), and Dimethylformamide (DMF). For more

complex PROTAC molecules containing THP-PEG linkers, solubility can be achieved in co-

solvent systems. For instance, a THP-PEG4-containing PROTAC degrader was solubilized in

mixtures of DMSO, PEG300, Tween-80, and saline, or in corn oil.

The following table provides a qualitative prediction of the solubility of Thp-peg24-thp in

common laboratory solvents. This information should be confirmed experimentally.
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Solvent Predicted Solubility Rationale

Water Moderately Soluble to Soluble
The long PEG chain imparts

significant hydrophilicity.

Ethanol, Methanol Soluble
PEGs are generally soluble in

lower alcohols.

Acetonitrile Soluble
A polar aprotic solvent often

compatible with PEGs.

Dichloromethane (DCM) Soluble

The ether linkages of PEG and

the THP groups are compatible

with chlorinated solvents.

Dimethylformamide (DMF) Soluble

A common polar aprotic

solvent for a wide range of

organic molecules.

Dimethyl Sulfoxide (DMSO) Soluble

A strong polar aprotic solvent,

often used for initial stock

solutions of sparingly soluble

compounds.

Tetrahydrofuran (THF) Soluble
The ether-based structure is

compatible with THF.

Hexanes, Heptane Insoluble

The polarity of the PEG chain

is too high for non-polar

aliphatic solvents.

Diethyl Ether Sparingly Soluble to Insoluble
Polarity may be insufficient for

the long PEG chain.

Experimental Protocol: Determination of Thp-peg24-
thp Solubility
This protocol outlines a general method for determining the solubility of the Thp-peg24-thp
linker in a range of solvents.
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Materials:

Thp-peg24-thp linker

Class A volumetric flasks (various sizes)

Analytical balance (readable to 0.1 mg)

Vortex mixer

Magnetic stirrer and stir bars

Water bath or heating block

Centrifuge

HPLC-UV or HPLC-ELSD system

Syringe filters (0.22 µm, compatible with solvents)

Selection of solvents to be tested (e.g., Water, DMSO, Ethanol, DCM, Acetonitrile)

Procedure:

Preparation of Saturated Solutions:

Accurately weigh approximately 10 mg of Thp-peg24-thp linker into a series of glass

vials.

To each vial, add 1.0 mL of the selected solvent.

Cap the vials tightly.

Agitate the mixtures vigorously using a vortex mixer for 2 minutes.

Place the vials on a magnetic stirrer at a constant temperature (e.g., 25 °C) and stir for 24

hours to ensure equilibrium is reached.
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Visually inspect the vials for any undissolved material. If the linker is fully dissolved, add

more linker in known amounts until a saturated solution with visible excess solid/oil is

achieved.

Sample Clarification:

After 24 hours, centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet

any undissolved linker.

Carefully collect an aliquot of the clear supernatant.

Filter the supernatant through a 0.22 µm syringe filter compatible with the solvent to

remove any remaining particulate matter.

Analysis:

Prepare a series of calibration standards of Thp-peg24-thp in a solvent in which it is freely

soluble (e.g., DMSO).

Accurately dilute the filtered supernatant with the same solvent used for the calibration

standards.

Analyze the diluted samples and calibration standards by a suitable analytical method

(e.g., HPLC-ELSD, as the linker lacks a strong chromophore).

Quantify the concentration of the linker in the diluted samples by comparing the response

to the calibration curve.

Calculate the original concentration in the saturated supernatant, taking into account the

dilution factor. This value represents the solubility in mg/mL or mol/L.

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.
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Consult the Safety Data Sheet (SDS) for the Thp-peg24-thp linker and all solvents used.

Visualizations
The following diagrams illustrate the general structure of the Thp-peg24-thp linker and a

typical workflow for determining its solubility.

Thp-peg24-thp Linker Structure

THP

-(O-CH2-CH2)24-

THP

Click to download full resolution via product page

Caption: General structure of the Thp-peg24-thp linker.
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Solubility Determination Workflow
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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